Cas no 123533-07-3 (Thymidine,3'-(cyanoamino)-3'-deoxy- (9CI))

• Product name: Thymidine,3'-(cyanoamino)-3'-deoxy- (9CI)
• CAS No: 123533-07-3
• MF: C₁₁H₁₄N₄O₄
• MW: 266.25326
• CID: 201255
• PubChem ID: 452695

Thymidine,3'-(cyanoamino)-3'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-(cyanoamino)-3'-deoxy- (9CI)
• [(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]cyanamide
• 3'-Cyanamino-3'-dT
• Thymidine, 3'-(cyanoamino)-3'-deoxy-
• 123533-07-3
• 3'-Cyanamino-3'-deoxythymidine
• [(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl]cyanamide
• DTXSID20154034

• Inchi： InChI=1S/C11H14N4O4/c1-6-3-15(11(18)14-10(6)17)9-2-7(13-5-12)8(4-16)19-9/h3,7-9,13,16H,2,4H2,1H3,(H,14,17,18)/t7-,8+,9+/m0/s1
• InChI Key： OSVHZKDTMNHVAE-DJLDLDEBSA-N
• SMILES： N#CN[C@H]1C[C@H](N2C=C(C)C(=O)NC2=O)O[C@@H]1CO

Computed Properties

• Exact Mass: 266.10162
• Monoisotopic Mass: 266.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.46
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.612
• PSA: 114.69